Cas no 75400-67-8 (1-Boc-indole)

• Product Name: 1-Boc-indole
• CAS No: 75400-67-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD02093939
• CID: 90665
• PubChem ID: 24874000
• Update Time: 2025-04-18

1-Boc-indole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-indole
• 1-(tert-Butoxycarbonyl)indole
• tert-Butyl 1-indolecarboxylate
• tert-Butyl 1H-indole-1-carboxylate
• tert-butyl indole-1-carboxylate
• 1-tert-butoxycarbonylindole
• indole-1-carboxylic acid tert-butyl ester
• N-Boc-1H-indole
• N-BOC-INDOLE
• tert-butyl N-indolecarboxylate
• 1-Indolecarboxylic acid tert-butyl ester
• N-tert-Butoxycarbonylindole
• N-Butyloxycarbonylindole
• 1-(Butoxycarbonyl)-1H-indole
• 1-(tert-Butoxycarbonyl)-1H-indole
• 1H-INDOLE-1-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• N-Boc indole
• PubChem7228
• tert-butyl indolecarboxylate
• 1-tert-Butoxycarbonyl-1H-indole
• OWPIFQXNMLDXKW-UHFFFAOYSA-N
• OR5773
• tert-Butyl 1-indole
• indole-1-carboxlic acid tert-butyl ester
• tert-Butyl 1-indolecarboxylate, 97%
• MFCD02093939
• SCHEMBL691666
• AM87172
• AB8727
• CS-0008655
• 75400-67-8
• AKOS015837044
• 1H-indole-1-carboxylic acid tert-butyl ester
• FT-0607416
• DTXSID10393394
• AB10863
• AS-60099
• 1-indole carboxylic acid tert-butyl ester
• SY057496

• MDL： MFCD02093939
• Inchi： 1S/C13H15NO2/c1-13(2,3)16-12(15)14-9-8-10-6-4-5-7-11(10)14/h4-9H,1-3H3
• InChI Key： OWPIFQXNMLDXKW-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=CC=CC1=2)=O)C(C)(C)C
• BRN： 4674239

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Grayish yellow or white liquid
• Density: 1.07 g/mL at 25 °C(lit.)
• Melting Point: 24-26
• Boiling Point: 201 °C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.543(lit.)
• PSA: 31.23000
• LogP: 3.42450
• Solubility: Insoluble in water

1-Boc-indole Security Information

• Hazard Statement： Irritant/Keep Cold
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Safety Term：S24/25
• Storage Condition：Keep cold